Cas no 1706458-78-7 ([(1S,2S)-2-fluorocyclopropyl]methanamine)

• Product Name: [(1S,2S)-2-fluorocyclopropyl]methanamine
• CAS No: 1706458-78-7
• MF: C₄H₈FN
• MW: 89.111424446106
• CID: 5802691
• PubChem ID: 117058552
• Update Time: 2025-05-26

[(1S,2S)-2-fluorocyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(1S,2S)-2-fluorocyclopropyl]methanamine
• EN300-7085087
• 1706458-78-7
• rac-[(1R,2R)-2-fluorocyclopropyl]methanamine

• Inchi： 1S/C4H8FN/c5-4-1-3(4)2-6/h3-4H,1-2,6H2/t3-,4-/m0/s1
• InChI Key： FJMDPUBWXXHDEU-IMJSIDKUSA-N
• SMILES： C([C@@H]1C[C@@H]1F)N

Computed Properties

• Exact Mass: 89.064077422g/mol
• Monoisotopic Mass: 89.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26Ų

Additional information on [(1S,2S)-2-fluorocyclopropyl]methanamine

Introduction to [(1S,2S)-2-Fluorocyclopropyl]methanamine (CAS No. 1706458-78-7)

[(1S,2S)-2-Fluorocyclopropyl]methanamine, also known by its CAS number 1706458-78-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a fluorinated cyclopropyl ring attached to a methanamine group, which imparts distinct chemical and biological properties.

The fluorine atom in the cyclopropyl ring plays a crucial role in the compound's reactivity and stability. Fluorine is the most electronegative element, and its presence can significantly alter the electronic properties of the molecule. This makes [(1S,2S)-2-Fluorocyclopropyl]methanamine an interesting candidate for use in the development of new drugs and materials where precise control over molecular interactions is essential.

In the context of pharmaceutical research, [(1S,2S)-2-Fluorocyclopropyl]methanamine has been explored for its potential as a building block in the synthesis of novel therapeutic agents. The cyclopropyl ring provides a rigid structure that can influence the conformational flexibility of larger molecules, which is often critical for achieving specific biological activities. Additionally, the presence of the fluorine atom can enhance metabolic stability and improve pharmacokinetic properties, making it a valuable tool in drug design.

Recent studies have highlighted the use of [(1S,2S)-2-Fluorocyclopropyl]methanamine in the development of inhibitors for various enzymes and receptors. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity as inhibitors of protein kinases, which are key targets in cancer therapy. The unique combination of rigidity and electronic effects provided by the fluorinated cyclopropyl ring allowed for the design of highly selective inhibitors with improved potency and reduced off-target effects.

Beyond pharmaceutical applications, [(1S,2S)-2-Fluorocyclopropyl]methanamine has also found use in materials science. The rigid cyclopropyl ring can be incorporated into polymers to enhance their mechanical properties and thermal stability. A 2023 study in Macromolecules reported that copolymers containing this compound exhibited enhanced tensile strength and thermal resistance compared to their non-fluorinated counterparts. These properties make such materials attractive for applications in high-performance coatings, adhesives, and composites.

The synthesis of [(1S,2S)-2-Fluorocyclopropyl]methanamine typically involves multi-step processes that ensure high stereoselectivity and purity. One common approach involves the reaction of a suitable cyclopropane precursor with a fluorinating agent followed by reduction to form the amine functionality. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic routes, making this compound more accessible for large-scale production.

In terms of safety and handling, [(1S,2S)-2-Fluorocyclopropyl]methanamine should be managed with standard laboratory precautions due to its potential reactivity and volatility. Proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe handling. Additionally, environmental considerations should be taken into account during synthesis and disposal processes to minimize any adverse impacts.

The future prospects for [(1S,2S)-2-Fluorocyclopropyl]methanamine are promising across multiple disciplines. Ongoing research continues to explore new applications and derivatives that could further expand its utility. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.